Cas no 3757-14-0 (2-chloro-4-nitro-1-[(e)-2-phenylethenyl]benzene)

• Product Name: 2-chloro-4-nitro-1-[(e)-2-phenylethenyl]benzene
• CAS No: 3757-14-0
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 922401
• PubChem ID: 5969584
• Update Time: 2025-04-19

2-chloro-4-nitro-1-[(e)-2-phenylethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-nitro-1-[(e)-2-phenylethenyl]benzene
• 2-Chlor-4-nitro-stilben
• 2-chloro-4-nitro-stilbene
• AC1NZOU4
• NSC212240
• 3757-14-0
• DTXSID20421556
• NSC-212240

• Inchi： 1S/C14H10ClNO2/c15-14-10-13(16(17)18)9-8-12(14)7-6-11-4-2-1-3-5-11/h1-10H/b7-6+
• InChI Key： RFKTYVQHFLKPRD-VOTSOKGWSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.0401
• Monoisotopic Mass: 259.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 4.94180